Cas no 2229093-69-8 (tert-butyl N-(5-amino-1,2-oxazol-3-yl)methyl-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(5-amino-1,2-oxazol-3-yl)methyl-N-(propan-2-yl)carbamate
• CAS No: 2229093-69-8
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 5979252
• PubChem ID: 165826889
• Update Time: 2025-06-22

tert-butyl N-(5-amino-1,2-oxazol-3-yl)methyl-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-amino-1,2-oxazol-3-yl)methyl-N-(propan-2-yl)carbamate
• tert-butyl N-[(5-amino-1,2-oxazol-3-yl)methyl]-N-(propan-2-yl)carbamate
• EN300-1883810
• 2229093-69-8

• Inchi： 1S/C12H21N3O3/c1-8(2)15(11(16)17-12(3,4)5)7-9-6-10(13)18-14-9/h6,8H,7,13H2,1-5H3
• InChI Key： XMEPOESRGNSPAW-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=C(N)ON=1)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.6Ų

Additional information on tert-butyl N-(5-amino-1,2-oxazol-3-yl)methyl-N-(propan-2-yl)carbamate

tert-butyl N-(5-amino-1,2-oxazol-3-yl)methyl-N-(propan-2-yl)carbamate (CAS No. 2229093-69-8): A Comprehensive Overview

tert-butyl N-(5-amino-1,2-oxazol-3-yl)methyl-N-(propan-2-yl)carbamate (CAS No. 2229093-69-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and functional groups, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The tert-butyl N-(5-amino-1,2-oxazol-3-yl)methyl-N-(propan-2-yl)carbamate molecule is composed of a tert-butyl group, an amino-substituted oxazole ring, and an isopropyl carbamate moiety. These functional groups contribute to its distinct chemical properties and reactivity. The tert-butyl group provides steric protection and enhances the stability of the molecule, while the oxazole ring imparts rigidity and specific electronic properties. The isopropyl carbamate moiety adds further complexity to the molecule, influencing its solubility and reactivity in various solvents.

Recent studies have focused on the synthesis of tert-butyl N-(5-amino-1,2-oxazol-3-yl)methyl-N-(propan-2-yl)carbamate using efficient and scalable methods. One notable approach involves the reaction of 5-aminooxazole with tert-butyl isocyanate in the presence of a suitable catalyst. This method has been shown to yield high purity products with good yields, making it a promising route for large-scale production. Additionally, alternative synthetic routes have been explored to optimize reaction conditions and reduce environmental impact.

The biological activities of tert-butyl N-(5-amino-1,2-oxazol-3-yl)methyl-N-(propan-2-yl)carbamate have been extensively investigated in various in vitro and in vivo models. Studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in disease pathways. For instance, it has shown promising activity as an inhibitor of protein kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these targets suggests its potential as a lead compound for drug development.

In addition to its enzymatic inhibition properties, tert-butyl N-(5-amino-1,2-oxazol-3-yl)methyl-N-(propan-2-yl)carbamate has also been evaluated for its anti-inflammatory and anti-microbial activities. Preliminary results indicate that it possesses significant anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines and chemokines. Furthermore, its anti-microbial properties have been tested against a range of bacterial strains, showing promising results against both Gram-positive and Gram-negative bacteria.

The pharmacokinetic profile of tert-butyl N-(5-amino-1,2-oxazol-3-yl)methyl-N-(propan-2-yl)carbamate has been studied to understand its behavior in biological systems. Data from animal models suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been found to have good oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation.

Recent advancements in computational chemistry have also contributed to the understanding of tert-butyl N-(5-amino-1,2-oxazol-3-yl)methyl-N-(propan-2-yl)carbamate's molecular interactions. Molecular docking studies have provided insights into the binding modes and key interactions between the compound and its target proteins. These computational models have guided the rational design of analogs with improved potency and selectivity.

In conclusion, tert-butyl N-(5-amino-1,2-oxazol-3-y)lmethyl-N-(propan-2-yl)carbamate (CAS No. 2229093-69-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its full potential as a lead molecule for drug development. The combination of efficient synthesis methods, favorable pharmacokinetic properties, and promising biological activities positions this compound as a valuable candidate for further investigation in medicinal chemistry.